Cas no 1249131-52-9 (3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine
• CAS No: 1249131-52-9
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 6285723
• PubChem ID: 62472148
• Update Time: 2025-10-31

3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1249131-52-9
• 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine
• 3-[(3-bromophenyl)methyl]-1,2,4-oxadiazol-5-amine
• AKOS011760487

• Inchi： 1S/C9H8BrN3O/c10-7-3-1-2-6(4-7)5-8-12-9(11)14-13-8/h1-4H,5H2,(H2,11,12,13)
• InChI Key： BVXDCQGWQLDANF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=NOC(N)=N1

Computed Properties

• Exact Mass: 252.98507g/mol
• Monoisotopic Mass: 252.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine

Comprehensive Overview of 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine (CAS No. 1249131-52-9)

3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,2,4-oxadiazole family, a heterocyclic scaffold known for its diverse biological activities. With the CAS number 1249131-52-9, this molecule is often explored for its potential applications in drug discovery and material science.

The 3-bromobenzyl moiety attached to the 1,2,4-oxadiazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are essential.

In recent years, the demand for heterocyclic compounds like 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine has surged, driven by advancements in high-throughput screening and computational drug design. The compound's amine functional group offers versatility for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. Such studies are pivotal in optimizing drug candidates for improved efficacy and safety.

Another area of interest is the compound's potential role in agrochemical innovation. The 1,2,4-oxadiazole core is known to exhibit pesticidal and herbicidal properties, making it a candidate for developing next-generation crop protection agents. With growing global concerns about food security and sustainable agriculture, researchers are actively investigating its applicability in environmentally friendly formulations.

From a synthetic perspective, 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine is often synthesized via cyclization reactions involving amidoximes and carboxylic acid derivatives. The process typically requires careful optimization to achieve high yields and purity, which is critical for industrial-scale production. Modern techniques such as flow chemistry and microwave-assisted synthesis are being explored to enhance efficiency.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are key factors in its applicability. These attributes are frequently analyzed using chromatographic methods (e.g., HPLC) and spectroscopic techniques (e.g., NMR, MS). Such analyses are essential for ensuring compliance with regulatory standards in pharmaceutical and agrochemical industries.

In the context of intellectual property, 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine has been referenced in several patents related to kinase inhibitors and antimicrobial agents. This highlights its commercial relevance and the competitive landscape in biopharmaceutical R&D. Companies and academic institutions are increasingly filing patents to protect novel derivatives and applications.

Looking ahead, the compound's versatility positions it as a promising candidate for addressing unmet medical and agricultural needs. As the scientific community continues to explore its potential, collaborations between academia and industry will be instrumental in translating research findings into practical solutions. The integration of AI-driven drug discovery platforms may further accelerate this process, enabling rapid identification of optimal derivatives.

In summary, 3-(3-Bromobenzyl)-1,2,4-oxadiazol-5-amine (CAS No. 1249131-52-9) represents a compelling example of how heterocyclic chemistry can drive innovation across multiple sectors. Its structural complexity and functional adaptability make it a focal point for ongoing research, with implications for healthcare, agriculture, and beyond.